Cas no 2159078-26-7 (2-(5-bromo-3-(trifluoromethyl)-1H-pyrazol-4-yl)propan-2-ol)

• Product Name: 2-(5-bromo-3-(trifluoromethyl)-1H-pyrazol-4-yl)propan-2-ol
• CAS No: 2159078-26-7
• MF: C₇H₈BrF₃N₂O
• MW: 273.050431251526
• CID: 5213165
• Update Time: 2025-06-07

2-(5-bromo-3-(trifluoromethyl)-1H-pyrazol-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-3-(trifluoromethyl)-1H-pyrazol-4-yl)propan-2-ol

• Inchi： 1S/C7H8BrF3N2O/c1-6(2,14)3-4(7(9,10)11)12-13-5(3)8/h14H,1-2H3,(H,12,13)
• InChI Key： FTSFWFRWCGUMMJ-UHFFFAOYSA-N
• SMILES： CC(C1=C(Br)NN=C1C(F)(F)F)(O)C

Additional information on 2-(5-bromo-3-(trifluoromethyl)-1H-pyrazol-4-yl)propan-2-ol

Introduction to 2-(5-bromo-3-(trifluoromethyl)-1H-pyrazol-4-yl)propan-2-ol (CAS No. 2159078-26-7)

2-(5-bromo-3-(trifluoromethyl)-1H-pyrazol-4-yl)propan-2-ol, with the CAS number 2159078-26-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated pyrazole ring and a trifluoromethyl group, which contribute to its potential biological activities and applications.

The chemical structure of 2-(5-bromo-3-(trifluoromethyl)-1H-pyrazol-4-yl)propan-2-ol is particularly noteworthy for its versatility in drug design. The presence of the bromine atom and the trifluoromethyl group provides opportunities for modulating the compound's physicochemical properties, such as lipophilicity and metabolic stability. These properties are crucial for optimizing the compound's pharmacokinetic profile, which is essential for its effectiveness as a therapeutic agent.

Recent studies have highlighted the potential of 2-(5-bromo-3-(trifluoromethyl)-1H-pyrazol-4-yl)propan-2-ol in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer activities. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary studies have shown that 2-(5-bromo-3-(trifluoromethyl)-1H-pyrazol-4-yl)propan-2-ol can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation.

In the realm of drug discovery, 2-(5-bromo-3-(trifluoromethyl)-1H-pyrazol-4-yl)propan-2-ol has been explored as a lead compound for developing novel therapeutics. Its unique structure allows for facile chemical modifications, enabling researchers to fine-tune its biological activity and pharmacological properties. For example, substituting the bromine atom with other halogens or functional groups can alter the compound's binding affinity to specific receptors or enzymes, thereby enhancing its therapeutic potential.

The synthesis of 2-(5-bromo-3-(trifluoromethyl)-1H-pyrazol-4-yl)propan-2-ol involves several well-established chemical reactions. One common synthetic route involves the condensation of 5-bromo-3-trifluoromethylpyrazole with acetone in the presence of a base, followed by reduction to form the desired alcohol. This synthetic pathway is highly efficient and can be readily scaled up for industrial production.

Beyond its potential as a therapeutic agent, 2-(5-bromo-3-(trifluoromethyl)-1H-pyrazol-4-yl)propan-2-ol has also been investigated for its use in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable tool for studying cellular processes and disease mechanisms. For instance, it has been used to probe the role of certain enzymes in inflammation and cancer progression, providing insights that could inform the development of new therapeutic strategies.

In conclusion, 2-(5-bromo-3-(trifluoromethyl)-1H-pyrazol-4-yl)propan-2-ol (CAS No. 2159078-26-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.